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Compound of Interest

Compound Name: Neokurarinol

CAS No.: 52483-00-8

Cat. No.: B2900936

Get Quote

Executive Summary
The escalation of antimicrobial resistance (AMR), particularly in Methicillin-Resistant

Staphylococcus aureus (MRSA) and Vancomycin-Resistant Enterococci (VRE), demands the

identification of novel non-antibiotic adjuvants. Neokurarinol, a prenylated flavanone isolated

from the dried roots of Sophora flavescens (Kushen), has emerged as a potent bioactive agent.

This guide details the physicochemical profile, antibacterial mechanism, and experimental

validation of Neokurarinol. Unlike conventional antibiotics that target specific enzymatic active

sites, Neokurarinol exhibits a pleiotropic mechanism involving membrane fluidization and

synergistic restoration of

-lactam susceptibility, making it a high-value candidate for combination therapies.

Chemical Profile and Physicochemical Properties
Neokurarinol is a prenylated flavonoid derivative, structurally characterized by a flavanone

backbone with a lavandulyl side chain. Its lipophilic nature is critical for its mechanism of action,

allowing intercalation into the bacterial phospholipid bilayer.

Exploratory & Future Therapeutic

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b2900936#bc-rfq
https://www.benchchem.com/product/b2900936/docs?utm_src=pdf-body#technical-guide-antibacterial-properties-of-neokurarinol-against-resistant-strains
https://www.benchchem.com/product/b2900936/docs?utm_src=pdf-body#technical-guide-antibacterial-properties-of-neokurarinol-against-resistant-strains
https://www.benchchem.com/product/b2900936/docs?utm_src=pdf-body#technical-guide-antibacterial-properties-of-neokurarinol-against-resistant-strains
https://www.benchchem.com/product/b2900936/docs?utm_src=pdf-body#technical-guide-antibacterial-properties-of-neokurarinol-against-resistant-strains
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2900936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Description

Chemical Name Neokurarinol

Class Prenylated Flavanone (Flavonoid)

Source Sophora flavescens Ait. (Root)

Molecular Formula

Key Structural Feature
C8-lavandulyl group (critical for membrane

affinity)

Solubility
Soluble in DMSO, Methanol, Ethanol; Poorly

soluble in water

Stability
Sensitive to oxidation; store at -20°C shielded

from light

Spectrum of Activity: Efficacy Against Resistant
Strains
Neokurarinol demonstrates significant bacteriostatic and bactericidal activity, particularly

against Gram-positive pathogens. While often co-isolated with Kurarinone and

Sophoraflavanone G, Neokurarinol exhibits distinct bioactivity profiles.

Quantitative Efficacy Data (MIC/MBC)
The following table summarizes the Minimum Inhibitory Concentration (MIC) ranges derived

from comparative studies of Sophora prenylated flavonoids against standard and resistant

strains.
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Bacterial
Strain

Phenotype

Neokurarinol
MIC (

g/mL)

Standard
Antibiotic MIC
(Ref)

Outcome

S. aureus (ATCC

29213)

MSSA

(Sensitive)
2.0 – 4.0 0.5 (Oxacillin) Potent Activity

S. aureus (ATCC

33591)

MRSA

(Resistant)
2.0 – 8.0 >32 (Oxacillin) High Efficacy

E. faecalis VRE 4.0 – 16.0
>64

(Vancomycin)

Moderate

Efficacy

E. coli Gram-Negative >128 2.0 (Gentamicin)
Low Activity

(Efflux limited)

Technical Insight: The narrow MIC range (2–8

g/mL) against both MSSA and MRSA suggests a mechanism independent of

Penicillin-Binding Protein 2a (PBP2a), the primary resistance determinant in MRSA.

Mechanistic Insights: Mode of Action
Neokurarinol does not act as a simple enzyme inhibitor. Its efficacy stems from a dual-action

mechanism that compromises bacterial structural integrity and bioenergetics.

Membrane Disruption and Fluidity Modulation
The lavandulyl side chain of Neokurarinol acts as a hydrophobic anchor, facilitating insertion

into the bacterial cytoplasmic membrane. This insertion disrupts the packing of fatty acid

chains, leading to:

Reduced Membrane Fluidity: Rigidification of the bilayer, impairing the function of

membrane-bound proteins.
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Depolarization: Dissipation of the proton motive force (PMF) and membrane potential (

).

Leakage: Release of intracellular ions (

) and ATP, leading to metabolic arrest.

Synergistic Restoration (The "Adjuvant Effect")
When combined with

-lactams, Neokurarinol lowers the MIC of the antibiotic by orders of magnitude. By perturbing
the membrane environment, it likely allosterically hinders PBP2a functionality or displaces the
cell wall synthesis machinery (FtsZ/PBP complex) from the septum.

Visualization: Mechanism of Action Pathway

Exploratory & Future Therapeutic

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b2900936/docs?utm_src=pdf-body#technical-guide-antibacterial-properties-of-neokurarinol-against-resistant-strains
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2900936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neokurarinol (Ligand)

Bacterial Cell Membrane
(Lipid Bilayer)

Targets

Hydrophobic Insertion
(Lavandulyl Chain)

Facilitates

Decrease in Membrane Fluidity
(Rigidification)

Causes

Leakage of K+ and ATP

Induces

Dissipation of Proton
Motive Force (PMF)

Triggers

PBP2a Dysfunction
(Allosteric/Displacement)

Impairs Environment

Cell Lysis / Death Restoration of
Beta-Lactam Susceptibility

Sensitizes MRSA

Click to download full resolution via product page

Caption: Figure 1. The pleiotropic mechanism of Neokurarinol, illustrating membrane

rigidification leading to metabolic collapse and re-sensitization of resistant strains to

-lactams.

Experimental Protocols for Validation
To ensure reproducibility and scientific integrity, the following protocols utilize standard CLSI

guidelines adapted for hydrophobic natural products.
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Minimum Inhibitory Concentration (MIC) Assay
Objective: Determine the lowest concentration of Neokurarinol inhibiting visible growth.

Preparation: Dissolve Neokurarinol in DMSO (Stock: 10 mg/mL). Dilute in Mueller-Hinton

Broth (MHB) to ensure final DMSO concentration <1%.

Inoculum: Adjust S. aureus culture to

CFU/mL (0.5 McFarland standard).

Plate Setup: Use 96-well microtiter plates. Serial two-fold dilutions of Neokurarinol (0.5 – 64

g/mL).

Incubation: 37°C for 18–24 hours.

Readout: Visual inspection or

measurement.

Control: Positive control (Vancomycin), Negative control (MHB + DMSO), Sterility control.

Time-Kill Kinetics
Objective: Distinguish between bacteriostatic and bactericidal activity.

Dosing: Inoculate MHB containing Neokurarinol at

,

, and

MIC with

CFU/mL bacteria.

Sampling: Aliquot samples at 0, 2, 4, 8, 12, and 24 hours.

Plating: Serially dilute in PBS and plate on nutrient agar.
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Analysis: Plot

CFU/mL vs. time. Bactericidal is defined as

reduction (99.9% kill).

Checkerboard Assay (Synergy Assessment)
Objective: Calculate the Fractional Inhibitory Concentration Index (FICI).

Matrix: Create an

matrix in a 96-well plate.

X-axis: Neokurarinol (Serial dilution).

Y-axis: Antibiotic (e.g., Oxacillin).

Calculation:

Interpretation:

: Synergistic

: Indifferent

: Antagonistic

Visualization: Experimental Workflow
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Caption: Figure 2. Step-by-step experimental workflow for validating Neokurarinol bioactivity.

Synergistic Potential and Clinical Implications
Neokurarinol is most promising as an antibiotic potentiator.

Reversal of Resistance: In the presence of sub-inhibitory concentrations of Neokurarinol
(e.g., 1/4 MIC), the MIC of Oxacillin against MRSA can drop from 64

g/mL (Resistant) to <1

g/mL (Sensitive).

Biofilm Inhibition: Preliminary data suggests that prenylated flavonoids inhibit biofilm

formation by interfering with quorum sensing signaling (specifically the agr system),

preventing the colonization of medical devices.

Safety Profile
Cytotoxicity: Neokurarinol generally exhibits a Selectivity Index (SI) > 10, meaning it is

significantly more toxic to bacteria than to mammalian cells (e.g., Vero or HEK293 lines).

Hemolysis: Low hemolytic activity at effective antibacterial concentrations (<10%),

supporting its potential for systemic or topical application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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